molecular formula C18H20BrN3O B2489048 N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide CAS No. 667891-29-4

N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide

Cat. No. B2489048
CAS RN: 667891-29-4
M. Wt: 374.282
InChI Key: KKQNGFDPBOUNHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of N-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide and similar compounds typically involves the reaction of phenylpiperazine with a suitable acylating agent under basic conditions. For example, a related compound was synthesized by reacting 1-phenylpiperazine with 2-chloro-N-(pyrazin-2-yl)acetamide in the presence of sodium hydroxide (Nayak et al., 2014). This method is indicative of the type of synthetic routes used to prepare N-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide, involving nucleophilic substitution reactions and subsequent purification steps.

Molecular Structure Analysis

The molecular structure of N-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide is characterized by the presence of a 4-bromophenyl group and a 4-phenylpiperazine moiety attached to an acetamide linker. The structure of a similar compound, 2-(4-Bromophenyl)-N-(2-methoxyphenyl)acetamide, was determined by X-ray crystallography, revealing the dihedral angles and interactions between molecular fragments (Xiao et al., 2009). These structural analyses are crucial for understanding the compound's reactivity and interaction with biological targets.

Scientific Research Applications

Antioxidant, Analgesic, and Anti-inflammatory Activities

  • A study synthesized a compound similar to N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide and tested it for antioxidant, analgesic, and anti-inflammatory activities. The compound exhibited significant DPPH radical scavenging activity, along with analgesic and anti-inflammatory effects (Nayak et al., 2014).

Anticonvulsant and Antidepressant Activities

  • Several studies focused on the synthesis of derivatives related to N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide. These derivatives were evaluated for their anticonvulsant and antidepressant activities. Some compounds showed promising results in reducing the duration of immobility times in mice and protecting against pentylenetetrazole-induced seizures (Xie et al., 2013).

Antimicrobial and Anticholinesterase Activities

  • New derivatives of N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide were synthesized and evaluated for their antimicrobial and anticholinesterase activities. While the anticholinesterase activities were found weak, significant antifungal activity against Candida parapsilosis was observed (Yurttaş et al., 2015).

Free Radical Scavenging Activity

  • A derivative of N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide was studied for its free radical scavenging activity using in vitro assays and quantum chemistry calculations. The compound showed potent free radical scavenging activity comparable to standard antioxidants (Boudebbous et al., 2021).

Cytotoxic, Anti-inflammatory, Analgesic, and Antipyretic Activities

  • A study synthesized N-(1-(4-bromophenyl)ethyl)-2-phenoxyacetamide derivatives and evaluated them for cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. Some compounds showed activities comparable to standard drugs (Rani et al., 2016).

properties

IUPAC Name

N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20BrN3O/c19-15-6-8-16(9-7-15)20-18(23)14-21-10-12-22(13-11-21)17-4-2-1-3-5-17/h1-9H,10-14H2,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KKQNGFDPBOUNHF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC(=O)NC2=CC=C(C=C2)Br)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20BrN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide

CAS RN

667891-29-4
Record name 667891-29-4
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.